N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide

• IUPAC Name: N-[4-(cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C23H35N3O4S/c27-22(26-15-5-2-6-20(26)16-23(28)13-3-1-4-14-23)25-19-9-11-21(12-10-19)31(29,30)24-17-18-7-8-18/h9-12,18,20,24,28H,1-8,13-17H2,(H,25,27)
• InChI Key: FUMQIKUNHISDQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC2CCCCN2C(=O)NC3=CC=C(C=C3)S(=O)(=O)NCC4CC4)O
• Molecular Formula: C23H35N3O4S
• Molecular Weight: 449.6 g/mol
• CAS No.: 2445792-40-3

Description

N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H35N3O4S and its molecular weight is 449.61. The purity is usually 95%.
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Scientific Research Applications

Discovery and Optimization

• Discovery of Inhibitors of Soluble Epoxide Hydrolase : A study by Thalji et al. (2013) discusses the discovery of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase. This research highlights the importance of the triazine heterocycle for potency and P450 selectivity in similar compounds (Thalji et al., 2013).

Anti-Angiogenic and DNA Cleavage Activities

• Synthesis and Anti-Angiogenic Properties : A study by Kambappa et al. (2017) synthesized novel derivatives and tested their efficacy in inhibiting angiogenesis using the chick chorioallantoic membrane model. These derivatives also showed potential in DNA cleavage activities, suggesting applications in cancer research (Kambappa et al., 2017).

Neuroprotective Applications

• Anti-Acetylcholinesterase Activity : Sugimoto et al. (1990) synthesized 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and evaluated them for anti-acetylcholinesterase activity. This study is relevant for potential applications in neuroprotective treatments (Sugimoto et al., 1990).

Antiinflammatory Properties

• Evaluation of Antiinflammatory Activity : A study by Rajasekaran et al. (1999) involved synthesizing N-hydroxy methyl derivative compounds and evaluating their antiinflammatory activities. This research indicates potential applications in antiinflammatory treatments (Rajasekaran et al., 1999).

Neuropharmacological Investigations

• PET Imaging of Microglia : Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker. This research is significant for neuropharmacological investigations and neuroinflammation studies (Horti et al., 2019).